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Compound of Interest

Compound Name: Trichlormethylsilan

Cat. No.: B14281748

Ein umfassender technischer Leitfaden zu den grundlegenden Eigenschaften und der
Reaktivitat von Trichlormethylsilan.

Dieser Leitfaden richtet sich an Forscher, Wissenschaftler und Fachleute in der
Arzneimittelentwicklung und bietet eine detaillierte technische Ubersicht tiber
Trichlormethylsilan (CHsSIiClz). Er behandelt die physikalischen und chemischen
Kerneigenschaften, die Reaktivitat, experimentelle Protokolle und Sicherheitsaspekte.

Allgemeine Informationen

Trichlormethylsilan, auch als Methyltrichlorsilan bekannt, ist eine farblose, klare und
leichtentziindliche Flussigkeit mit einem stechenden Geruch.[1] Es gehort zur Gruppe der
halogenierten Silane und dient als grundlegende Chemikalie in der organisch-chemischen
Synthese.[1] An feuchter Luft raucht es stark infolge der Abspaltung von Chlorwasserstoff.[1]

Quantitative Physikalische und Chemische
Eigenschaften

Die quantitativen Daten zu Trichlormethylsilan sind in der folgenden Tabelle
zusammengefasst, um einen klaren Vergleich der Eigenschaften zu erméglichen.
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Eigenschaft Wert Einheit Quellen
Summenformel CHsCIsSi - [1]
Molare Masse 149,48 g-mol—t [1]
Aggregatzustand flissig - [1]
Dichte (bei 20 °C) 1,27 -1,29 g-cm—3 [1]
Schmelzpunkt -90 °C [1]
Siedepunkt 66 °C [1]
Dampfdruck (bei 20

179 - 189 hPa [1]
OC)
Dampfdruck (bei 30

274 hPa [1]
OC)
Dampfdruck (bei 40

406 hPa [1]
OC)
Dampfdruck (bei 50

585 hPa [1]
OC)
Brechungsindex (bei

1,4106 - [1]
20 °C)
Flammpunkt -1 bis 8 °C
Zundtemperatur >500 °C
Explosionsgrenzen 55-104 % (v/v)

Reaktivitat

Trichlormethylsilan ist eine elektrophile Substanz, die am Siliciumatom sehr leicht von
Nukleophilen angegriffen wird.[2][3] Seine bemerkenswerteste Reaktivitat ist die heftige
Reaktion mit Wasser.

Hydrolyse
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Bei Kontakt mit Wasser hydrolysiert Trichlormethylsilan in einer stark exothermen Reaktion.
[2] Dabei entsteht Chlorwasserstoff (HCIl) und zunachst Methylsilantriol (CH3Si(OH)s).[4] Das
Methylsilantriol ist unbestandig und kondensiert sofort weiter zu polymeren Methylsiloxanen,
die als weil3er, fester Niederschlag ausfallen.[4] Die Reaktion ist so heftig, dass es zu einem
starken Aufbrausen durch das entweichende Chlorwasserstoffgas kommt.[4] Das Endprodukt
nach dem Trocknen ist ein feines, weil3es Pulver.[4]

Trichloromethylsilan Hydrolyse

(CHsSICls)
e

Methylsilantriol cond ;
(CHsSi(OH)s) [ ondensation |
+ 3 HCI

Polymethylsiloxan
([CH3SIiO1.5]n)

Wasser

(3 Hz0)

Click to download full resolution via product page

Bildunterschrift: Hydrolyse von Trichlormethylsilan zu Polymethylsiloxan.

Experimentelle Protokolle
Protokoll 1: Herstellung uiber die Miller-Rochow-
Synthese

Die industrielle Herstellung von Trichlormethylsilan erfolgt zusammen mit anderen
Methylchlorsilanen durch die Muller-Rochow-Synthese.[1][3]

Methodik:

Reaktanten: Gepulvertes Silicium und Chlormethan (CHsCl).

Katalysator: Gepulvertes Kupfer und Kupfer(ll)-oxid.

Reaktionsbedingungen: Die Reaktion wird bei einer Temperatur von 350 °C durchgefihrt.[3]

Prozess: Chlormethan wird tber eine Mischung aus Silicium und dem Kupferkatalysator
geleitet. Zunachst entsteht hauptsachlich Dichlordimethylsilan.[3]
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« Disproportionierung: Unter den herrschenden Reaktionsbedingungen disproportioniert das
primar gebildete Dichlordimethylsilan zu Chlortrimethylsilan und Trichlormethylsilan.[3]

¢ Aufreinigung: Das entstehende Produktgemisch wird durch fraktionierte Destillation aufgrund
der unterschiedlichen Siedepunkte der Komponenten getrennt.[3]

Reaktanten

Chlormethan (CHsClI)

N\ /
\ ReaktiOr’/

Reaktor
350 °C, Kupfer-Kat.

Hauptprodukt

Produkte

Dichlordimethylsilan

Disproportionierung “\Disproportionierung

Trichlormethylsilan Chlortrimethylsilan

Fraktionierte
Destillation
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Click to download full resolution via product page
Bildunterschrift: Workflow der Muller-Rochow-Synthese fur Methylchlorsilane.

Protokoll 2: Durchfiihrung der Hydrolyse im
Labormafistab

Dieses Protokoll beschreibt die qualitative Durchfiihrung der Hydrolyse von
Trichlormethylsilan, um dessen Reaktivitat zu demonstrieren.[4]

Warnung: Aufgrund der Freisetzung von Chlorwasserstoffgas muss dieser Versuch zwingend
unter einem Abzug durchgefuhrt werden.[4][5] Das Tragen von Schutzbrille, Handschuhen und
Laborkittel ist unerlasslich.[4][5]

Materialien:

o Trichlormethylsilan (Xi, F)[4]

o Destilliertes Wasser

+ Reagenzglas

e Pipette

Methodik:

» Vorbereitung: Ein Reagenzglas wird im Abzug mit ca. 18 ml Wasser befullt.[4]

» Reaktionsstart: Vorsichtig werden 2 ml Trichlormethylsilan zum Wasser in das
Reagenzglas gegeben.[4]

e Beobachtung: Es kommt zu einer sofortigen und heftigen Reaktion. Ein starkes Aufbrausen
ist zu beobachten, bei dem Gas (Chlorwasserstoff) entweicht.[4] Gleichzeitig bildet sich ein
weilRer Feststoff, der sich an den Wanden des Reagenzglases absetzt.[4]

e Abschluss: Die Reaktion ist abgeschlossen, wenn kein Aufbrausen mehr zu beobachten ist
und sich der Feststoff abgesetzt hat. Das Produkt ist ein polymeres Methylsiloxan.
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Sicherheitshinweise

Trichlormethylsilan ist als Gefahrstoff eingestuft und erfordert besondere

Vorsichtsmafinahmen bei der Handhabung.

o Gefahrenpiktogramme: GHS02 (Flamme), GHSO05 (Atzwirkung), GHS06 (Totenkopf mit
gekreuzten Knochen).

o Signalwort: Gefahr.[1]

o H-Satze (Gefahrenhinweise):

o

o

o

[¢]

[e]

o

H225: Flussigkeit und Dampf leicht entziindbar.[1][6]

H302 + H312: Gesundheitsschadlich bei Verschlucken oder Hautkontakt.[6]

H314: Verursacht schwere Veratzungen der Haut und schwere Augenschaden.[6]

H331: Giftig bei Einatmen.[6]

H335: Kann die Atemwege reizen.[1][6]

EUHO014: Reagiert heftig mit Wasser.[1][6]

o P-Satze (Sicherheitshinweise):

[¢]

[¢]

[e]

[¢]

P210: Von Hitze, heiRen Oberflachen, Funken, offenen Flammen und anderen
Zundquellen fernhalten. Nicht rauchen.[6]

P280: Schutzhandschuhe/Schutzkleidung/Augenschutz/Gesichtsschutz tragen.[6]

P301 + P312: BEI VERSCHLUCKEN: Bei Unwohlsein
GIFTINFORMATIONSZENTRUM/Arzt anrufen.[6]

P303 + P361 + P353: BEI BERUHRUNG MIT DER HAUT (oder dem Haar): Alle
kontaminierten Kleidungsstiicke sofort ausziehen. Haut mit Wasser abwaschen.[6]
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o P304 + P340 + P310: BEI EINATMEN: Die Person an die frische Luft bringen und fur
ungehinderte Atmung sorgen. Sofort GIFTINFORMATIONSZENTRUM/Arzt anrufen.[6]

o P305 + P351 + P338: BEI KONTAKT MIT DEN AUGEN: Einige Minuten lang behutsam
mit Wasser spulen. Eventuell vorhandene Kontaktlinsen nach Mdglichkeit entfernen.

Weiter spulen.[6]

o P403 + P235: An einem gut belifteten Ort aufbewahren. Kuhl halten.[1][6]

Lagerung

(P403+P235: Kiihl, gut bellftet)

Umgang mit
Trichlormethylsilan

Personliche Schutzausriistung
(P280: Handschuhe, Schutzbrille etc.)

Handhabung
(P210: Zundquellen meiden)
(EUHO014: Wasserkontakt vermeiden)

% | N S
_~Exposition Exposition “\Exposition ~~< Exposition
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Bildunterschrift: Logischer Workflow fir die sichere Handhabung von Trichlormethylsilan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Trichlormethylsilan grundlegende Eigenschaften und
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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